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Compound of Interest

Compound Name: 5-Bromo-2-iodo-4-methylaniline

Cat. No.: B1450184

Abstract

5-Bromo-2-iodo-4-methylaniline is a highly functionalized aromatic intermediate of significant
interest to the pharmaceutical, agrochemical, and materials science sectors. Its unique
substitution pattern, featuring an amine directing group and two distinct halogens (bromine and
iodine), offers a versatile platform for complex molecular engineering. The differential reactivity
of the carbon-iodine and carbon-bromine bonds in metal-catalyzed cross-coupling reactions
allows for selective, sequential functionalization, making it a valuable building block in multi-
step syntheses. This guide provides a comprehensive overview of its chemical properties, a
plausible synthetic route, an analysis of its reactivity, and established protocols for its
application, grounded in established chemical principles and supported by relevant literature.

Introduction: The Strategic Value of Polysubstituted
Anilines

In the landscape of modern organic synthesis, the efficiency and precision of molecular
construction are paramount. Halogenated anilines serve as foundational synthons, providing
robust and predictable handles for forming new carbon-carbon and carbon-heteroatom bonds.
[1] The compound 5-Bromo-2-iodo-4-methylaniline (CAS No. 1643156-27-7) exemplifies a
class of "multi-tool" intermediates. Its structure is primed for regioselective chemistry, a critical
feature for minimizing steps in the synthesis of Active Pharmaceutical Ingredients (APIs) and
other high-value organic materials.[2] This guide aims to consolidate the known and inferred
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technical data for this compound, offering researchers and development professionals a
practical reference for its use.

Alternative: Nitro Reduction

Fe / NH4Cl

G-Bromo-1-iod0-2-methyl-S-nitrobenzene or SnClz /HC = 5-Bromo-2-iodo-4-methylaniline =

Step 1: Iodination

I / NaHCOs3

(4—Bromo—2—methylaniline) CLEINIE) P — 4-Bromo-2-iodo-6-methylaniline =
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 5-Bromo-2-iodo-4-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1450184#chemical-properties-of-5-bromo-2-iodo-4-
methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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